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Introduction to Nopco NXZ and Its Applications in
Water-Based Coatings

Nopco NXZ is a highly effective anti-foaming agent specifically formulated for water-based coatings and

emulsion systems. This metallic soap-type defoamer is composed of a precise mixture of mineral oil,

metallic soap, and nonionic surfactants, creating a synergistic formulation that effectively controls foam

throughout various stages of coating production and application. Its exceptional compatibility with

numerous polymer systems makes it particularly valuable for formulations containing acrylic, vinyl acetate,

or vinyl acetate-acrylic emulsions [1].

The versatile application range of Nopco NXZ extends beyond coatings to include water-based adhesives,

latex systems, and various industrial applications where foam control is essential. As water-based systems

continue to gain prominence due to environmental regulations and sustainability initiatives, the importance

of efficient defoamers like Nopco NXZ has significantly increased [2]. The global coatings industry is

increasingly focusing on bio-based and water-based formulations, with dedicated scientific conferences

highlighting the latest advancements in this field [3].
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Basic Physical Properties

Nopco NXZ exhibits well-defined physical characteristics that make it particularly suitable for water-based

coating applications:

Table 1: Fundamental Physical Properties of Nopco NXZ

Property Specification Test Conditions

Appearance Light yellowish brown liquid Visual inspection

Viscosity 170 mPa·s 25°C

Viscosity 2200 mPa·s 5°C

pH 5.1 2 mass% aqueous dispersion

Specific Gravity 0.89-0.90 g/cm³ 20°C

Ionic Character Nonionic -

Flash Point 174°C Closed cup

Dispersibility Dispersible in water -

| Hard Water Resistance | Good | - | [1] [2]

The viscosity profile of Nopco NXZ demonstrates its temperature sensitivity, with significantly increased

viscosity at lower temperatures (2200 mPa·s at 5°C), which is an important consideration for storage and

handling. The mildly acidic pH (5.1) and nonionic character contribute to its excellent compatibility with

various coating components without disrupting the delicate ionic balance of water-based systems.

Application Parameters

Table 2: Application Specifications and Usage Guidelines
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Parameter Specification Notes

Recommended Usage
Level

0.1-0.3 mass% On solid weight of
emulsions/latexes

Dilution Capability Can be used directly or diluted with water If diluting, apply under mixing

Storage Stability Mix well before use if separation occurs

after long storage

-

| Suitable Polymer Systems | Acrylic, vinyl acetate, VAc-acrylic, styrene-butadiene, PVC and copolymers,

EVA, vinylidene chloride, water-soluble alkyds | - | [1] [2]

The recommended dosage of 0.1-0.3% on solid weight provides effective foam control without negatively

affecting film properties. The product's dilution flexibility allows formulators to adjust concentration based

on specific application requirements, though proper mixing during dilution is essential to maintain product

efficacy.

Experimental Protocols and Evaluation Methods

Defoaming Performance Evaluation (Diffuser Stone Test)

The diffuser stone test is a standardized method for evaluating the defoaming efficiency of Nopco NXZ in

latex systems. This protocol provides quantitative assessment of defoaming performance under controlled

conditions [1].

Materials and Equipment:

Nopco NXZ defoamer (5 mass% dilution in water)

NBR latex (or other relevant emulsion system)
500 mL graduated cylinder

G4 glass filter diffuser stone
Nitrogen gas supply with flow regulator

Thermostatic water bath (for temperature control)
Timer
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Measuring pipette

Procedure:

Sample Preparation: Condition 100g of NBR latex to the desired test temperature (25°C or 40°C)
using a thermostatic water bath to simulate different processing conditions.

Foam Generation: Transfer the conditioned latex to a 500mL graduated cylinder. Initiate bubbling by
introducing nitrogen gas through a G4 glass filter at a constant flow rate of 0.5L/min.

Defoamer Addition: When the foam column reaches a predetermined height (typically 200-300mL),
add 0.5mL of the 5 mass% Nopco NXZ dilution directly to the foam layer.

Performance Monitoring: Record the foam height at regular time intervals (e.g., 15s, 30s, 60s,
120s) after defoamer addition. Continue monitoring until foam collapse stabilizes.

Data Interpretation: Compare the foam volume reduction over time against control samples
(without defoamer) or other defoamer products.

Evaluation Criteria:

Immediate foam collapse (within 15-30 seconds) indicates excellent initial defoaming efficiency
Persistent foam suppression over extended time demonstrates good enduring performance

Lower final foam volume correlates with better overall defoaming performance [1]

Quality Control and Compatibility Testing

Storage Stability Assessment:

Procedure: Store Nopco NXZ samples under accelerated aging conditions (e.g., 40°C for 30 days)
or evaluate after long-term storage.

Evaluation: Mix well before use if separation is observed. Assess redispersibility and maintained
efficacy after proper mixing.

Compatibility Testing:

Film Quality Assessment: Incorporate Nopco NXZ at recommended usage levels in final coating
formulations. Draw down films using appropriate applicators and evaluate for surface defects such

as craters, fish eyes, or orange peel.
Interfacial Compatibility: Incorporate defoamer into emulsion systems and monitor for any

separation, coagulation, or viscosity changes over 24-48 hours.

Mechanism of Action and Integration Guidelines
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The following workflow illustrates the defoamer action mechanism and evaluation process for Nopco NXZ

in water-based coatings:

Start: Foam Formation
in Coating System

Nopco NXZ Addition
(0.1-0.3% on solids)

Defoamer Droplets Disperse
in Aqueous Phase

Migration to Foam
Air-Water Interface

Spreading at Bubble Surface
Reducing Surface Elasticity

Bubble Rupture
via Marangoni Effect

Foam Collapse
and Air Release

Performance Evaluation:
- Foam Height Reduction

- Collapse Rate
- Persistent Suppression

Quantitative
Assessment

Click to download full resolution via product page

Diagram 1: Defoamer Action Mechanism and Evaluation Workflow
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Integration Guidelines

Optimal Incorporation Techniques:

Addition Point: Incorporate Nopco NXZ during the pigment grinding stage or post-grinding phase

before let-down.
Mixing Conditions: Ensure adequate agitation during addition to promote uniform distribution

without incorporating excess air.
Dilution Protocol: When dilution is required, slowly add water to the defoamer under constant mixing

until homogeneous dispersion is achieved.
Sequential Addition: In complex formulations, add defoamers after dispersants and wetting agents

but before thickeners and biocides.

Formulation Considerations:

Surfactant Balance: Monitor overall surfactant levels as excessive surfactants can compete with

defoamers at the air-liquid interface.
Hydrophobic Components: Ensure compatibility with other formulation components to prevent

seeding or coagulation.
pH Sensitivity: While Nopco NXZ exhibits good pH stability, verify performance in extreme pH

formulations.

Compatibility with Various Emulsion Systems

Nopco NXZ demonstrates broad compatibility with numerous polymer systems commonly used in water-

based coatings:

Table 3: Compatibility with Polymer Emulsion Systems

Polymer System Compatibility Rating Performance Notes

Acrylic Emulsions Excellent Highly effective, no film defects

Vinyl Acetate Homopolymers Excellent Optimal foam control in PVAc systems

Vinyl Acetate-Acrylic Copolymers Excellent Recommended for these systems

Styrene-Butadiene Latex Good to Excellent Effective in SBR systems
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Polymer System Compatibility Rating Performance Notes

Polyvinyl Chloride & Copolymers Good Compatible with various PVC systems

Ethylene Vinyl Acetate Good Works well in EVA dispersions

Vinylidene Chloride Good Suitable for barrier coatings

| Water-Soluble Alkyds | Good | Compatible with aqueous alkyd systems | [1] [2]

The versatile compatibility profile enables formulators to use Nopco NXZ across multiple product lines,

simplifying inventory management while maintaining consistent foam control performance.

Troubleshooting and Common Application Issues

Despite its robust performance, certain application challenges may arise when using Nopco NXZ:

Potential Issues and Solutions:

Separation After Storage: If product separation occurs during prolonged storage, mix thoroughly
before use to redisperse components uniformly.

Reduced Efficiency: Verify usage level (0.1-0.3% on solids) and ensure proper incorporation
technique. Evaluate potential interactions with new formulation components.

Film Defects: If craters or other surface defects appear, slightly reduce defoamer dosage and
evaluate optimal addition point in the manufacturing process.

Temperature Sensitivity: Note the significant viscosity increase at 5°C; store and handle at
recommended temperatures (15-25°C) for optimal performance.

Conclusion

Nopco NXZ represents a reliable, efficient solution for foam control in water-based coating systems. Its

well-balanced formulation provides rapid foam collapse with persistent foam suppression across a broad

range of emulsion types. The comprehensive experimental protocols outlined in these application notes

enable researchers and formulators to consistently evaluate and optimize defoamer performance in specific

systems.
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As the coatings industry continues to evolve toward more sustainable, water-based technologies,

defoamers like Nopco NXZ will play an increasingly critical role in maintaining manufacturing efficiency

and final product quality. The robust performance characteristics and broad compatibility documented in

these application notes make Nopco NXZ a valuable tool for formulators addressing foam-related challenges

in aqueous systems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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